Cas no 919789-77-8 (DHTPE)

DHTPE structure

Product Name:DHTPE

CAS No:919789-77-8

MF:C₂₆H₂₀O₂

MW:364.435807228088

CID:761012

Update Time:2024-10-26

DHTPE Chemical and Physical Properties

Names and Identifiers

- Phenol, 4,4'-(2,2-diphenylethenylidene)bis-
- 4-[1-(4-hydroxyphenyl)-2,2-diphenylethenyl]phenol
- 4,4'-(2,2-Diphenylethenylidene)bisphenol
- 4,4'-(2,2-Diphenylethene-1,1-diyl)diphenol
- 4,4′-(2,2-Diphenylethenylidene)bis[phenol] (ACI)
- 1,1-Bis(4-hydroxyphenyl)-2,2-diphenylethene
- 1,1-Diphenyl-2,2-bis(4-hydroxyphenyl)ethylene
- 4,4′-(2,2-Diphenylethenylidene)diphenol
- DHTPE
- Inchi： 1S/C26H20O2/c27-23-15-11-21(12-16-23)26(22-13-17-24(28)18-14-22)25(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-18,27-28H
- InChI Key： OXBSSBYVVMIMMP-UHFFFAOYSA-N
- SMILES： OC1C=CC(/C(=C(\C2C=CC=CC=2)/C2C=CC=CC=2)/C2C=CC(O)=CC=2)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 453
Topological Polar Surface Area: 40.5

DHTPE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB611-200mg	DHTPE	919789-77-8	95%	200mg	718.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB611-50mg	DHTPE	919789-77-8	95%	50mg	270.0CNY	2021-07-17
Ambeed	A1188118-100mg	4,4'-(2,2-Diphenylethene-1,1-diyl)diphenol	919789-77-8	95%	100mg	$25.0	2025-04-15
Ambeed	A1188118-250mg	4,4'-(2,2-Diphenylethene-1,1-diyl)diphenol	919789-77-8	95%	250mg	$30.0	2025-04-15
Ambeed	A1188118-1g	4,4'-(2,2-Diphenylethene-1,1-diyl)diphenol	919789-77-8	95%	1g	$53.0	2025-04-15
Ambeed	A1188118-5g	4,4'-(2,2-Diphenylethene-1,1-diyl)diphenol	919789-77-8	95%	5g	$263.0	2025-04-15
Ambeed	A1188118-25g	4,4'-(2,2-Diphenylethene-1,1-diyl)diphenol	919789-77-8	95%	25g	$1313.0	2025-04-15
eNovation Chemicals LLC	Y1234589-1g	4-[1-(4-hydroxyphenyl)-2,2-diphenylethenyl]phenol	919789-77-8	95%	1g	$100	2024-06-05
eNovation Chemicals LLC	Y1234589-5g	4-[1-(4-hydroxyphenyl)-2,2-diphenylethenyl]phenol	919789-77-8	95%	5g	$185	2024-06-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H304971-1g	DHTPE	919789-77-8	95%	1g	¥702.90	2023-09-02

DHTPE Production Method

Production Method 1

68161-05-7

919789-77-8

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 1 h, -45 °C; 6 h, rt

Reference

: Thiophenol detection using an AIE fluorescent probe through self-assembly with TPE-based glycoclusters

Dong, Lei; Chen, Guo-Rong; He, Xiao-Peng; Vidal, Sebastien, Organic & Biomolecular Chemistry, 2019, 17(41), 9251-9256

Production Method 2

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Catalysts: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; 8 h, -78 °C → rt; 15 h, 70 °C; cooled
1.2 Reagents: Potassium carbonate Solvents: Water

Reference

: Electrochromic/electrofluorochromic poly(urea-urethane) bearing oligoaniline and tetraphenylethylene groups: Synthesis, characterization, and H2O2 visualized determination

Zhang, Yingchao; Xie, Yunfei; Zhou, Mingjuan; Berda, Erik B.; Chao, Danming, Dyes and Pigments, 2021, 194,

Production Method 3

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran ; rt → -5 °C; 10 °C; 10 °C → rt; 0.5 h, rt; 2.5 h, reflux; reflux → -5 °C
1.2 Reagents: Piperidine ; 10 min, -5 - 0 °C
1.3 Solvents: Tetrahydrofuran ; -5 - 0 °C; -5 °C → reflux; 20 - 30 h, reflux
1.4 Reagents: Potassium carbonate Solvents: Water

Reference

: A facile synthesis of tetraarylethenes via cross McMurry coupling between diaryl ketones

Duan, Xin-Fang; Zeng, Jing; Lu, Jia-Wei; Zhang, Zhan-Bin, Synthesis, 2007, (5), 713-718

Production Method 4

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran ; 0 °C; 2 h, 0 °C → reflux
1.2 Solvents: Tetrahydrofuran ; reflux; overnight, reflux
1.3 Reagents: Sodium bicarbonate Solvents: Water ; pH 7

Reference

: Cationic fluorescent probe based on tetraphenyl ethylene structure

, China, , ,

Production Method 5

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc Catalysts: Titanium tetrachloride Solvents: Tetrahydrofuran ; cooled; rt; overnight, reflux
1.2 Reagents: Potassium carbonate Solvents: Water ; 30 min, reflux

Reference

: Porous Organic Polymer from Aggregation-Induced Emission Macrocycle for White-Light Emission

Wang, Zhen; Yan, Sen; Cui, Huang-Chen; Cheng, Guang; Ma, Hui; et al, Macromolecules (Washington, 2018, 51(19), 7863-7871

Production Method 6

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran

Reference

: Multi-stimuli responsive fluorescence of amphiphilic AIEgen copolymers for ultrafast, highly sensitive and selective copper ion detection in water

Nhien, Pham Quoc ; Wu, Po-Hsun; Wu, Chia-Hua; Wu, Judy I.; Hue, Bui Thi Buu; et al, Sensors and Actuators, 2021, 344,

Production Method 7

68161-05-7

919789-77-8

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 24 h, 0 °C → rt
1.2 Reagents: Water

Reference

: Proton conducting hybrid membrane electrolytes of sulfonated poly(ether sulfone)s and poly(ether sulfone)s containing metallophthalocyanine

Lim, Youngdon; Lee, Soonho; Seo, Dongwan; Jang, Hohyoun; Hossain, Awlad Md; et al, International Journal of Hydrogen Energy, 2014, 39(3), 1539-1548

Production Method 8

68161-05-7

919789-77-8

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 1 h, 0 °C; overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; cooled

Reference

: Bimodal Fluorescence-Magnetic Resonance Contrast Agent for Apoptosis Imaging

Li, Hao; Parigi, Giacomo ; Luchinat, Claudio; Meade, Thomas J., Journal of the American Chemical Society, 2019, 141(15), 6224-6233

Production Method 9

68161-05-7

919789-77-8

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; 1 h, -78 °C; -78 °C → rt; 12 h, rt
1.2 Reagents: Water ; cooled

Reference

: Process for preparation of zwitterion-modified tetraphenylethylene and application as cathode interfacial modification material bulk-heterojunction polymer solar cell

, China, , ,

Production Method 10

68161-05-7

919789-77-8

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; -78 °C → rt; 16 h, rt
1.2 Reagents: Water

Reference

: Self-Assembly of Tetraphenylethene-Based [2]Catenane Driven by Acid-Base-Controllable Molecular Switching and Its Enabled Aggregation-Induced Emission

Ramakrishnam Raju, Mandapati V.; Lin, Hong-Cheu, Organic Letters, 2014, 16(21), 5564-5567

Production Method 11

919789-77-8

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; 2.5 h, reflux

Reference

: Method for identifying and resolving chiral compounds using AIE molecules

, China, , ,

Production Method 12

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran ; cooled; overnight, 70 °C; 70 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: Multi-Stimuli Responsive FRET Processes of Bifluorophoric AIEgens in an Amphiphilic Copolymer and Its Application to Cyanide Detection in Aqueous Media

Nhien, Pham Quoc; Chou, Wei-Lun; Cuc, Tu Thi Kim; Khang, Trang Manh; Wu, Chia-Hua; et al, ACS Applied Materials & Interfaces, 2020, 12(9), 10959-10972

Production Method 13

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran ; 0 °C; 2 h, reflux
1.2 Solvents: Tetrahydrofuran ; 3 h, reflux

Reference

: Design and synthesis of Norendoxifen analogues with dual aromatase inhibitory and estrogen receptor modulatory activities

Lv, Wei; Liu, Jinzhong; Skaar, Todd C.; Flockhart, David A.; Cushman, Mark, Journal of Medicinal Chemistry, 2015, 58(6), 2623-2648

Production Method 14

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran ; -10 °C; -10 °C → rt; 2 h, 90 °C; cooled
1.2 Solvents: Tetrahydrofuran ; 3 h, 90 °C
1.3 Reagents: Potassium carbonate Solvents: Water ; 0 °C

Reference

: Novel ridaifen analog, method for producing same, and antitumor agent

, World Intellectual Property Organization, , ,

Production Method 15

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran ; 0 °C; 6 h, rt → reflux
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Redox-Active AIEgen-Derived Plasmonic and Fluorescent Core@Shell Nanoparticles for Multimodality Bioimaging

He, Xuewen ; Zhao, Zheng; Xiong, Ling-Hong; Gao, Peng Fei; Peng, Chen; et al, Journal of the American Chemical Society, 2018, 140(22), 6904-6911

Production Method 16

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran ; 0 °C; 0.5 h, rt; 5 h, reflux
1.2 Reagents: Water

Reference

: Aggregation-Induced Emission Materials with Narrowed Emission Band by Light-Harvesting Strategy: Fluorescence and Chemiluminescence Imaging

Zhu, Xin; Wang, Jian-Xin; Niu, Li-Ya ; Yang, Qing-Zheng, Chemistry of Materials, 2019, 31(9), 3573-3581

Production Method 17

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran ; -10 °C; -10 °C → rt; 0.5 h, rt; rt → 75 °C; 12 h, 75 °C

Reference

: Preparation and application of sodium tetrastyryl disulfonate

, China, , ,

Production Method 18

119-61-9

611-99-4

919789-77-8

Reaction Conditions

1.1 Reagents: Zinc , Titanium tetrachloride Solvents: Tetrahydrofuran ; 10 min, rt; overnight, reflux

Reference

: Phenol-yne Click Polymerization: An Efficient Technique to Facilely Access Regio- and Stereoregular Poly(vinylene ether ketone)s

Shi, Yang; Bai, Tianwen; Bai, Wei; Wang, Zhe; Chen, Ming; et al, Chemistry - A European Journal, 2017, 23(45), 10725-10731

Production Method 19

90-96-0

101-81-5

919789-77-8

Reaction Conditions

1.1 Reagents: Butyllithium Catalysts: p-Toluenesulfonic acid Solvents: Tetrahydrofuran ; 6 h, rt

Reference

: Transparent thermoplastic copolymer with excellent heat resistance and impact strength and its manufacturing method

, Korea, , ,

Production Method 20

68161-05-7

919789-77-8

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane , Water ; 24 h, rt

Reference

: Sulfonated poly(ether sulfone) polymer electrolyte membrane containing metallophthalocyanine and method for manufacturing the same

, Korea, , ,